Cas no 877603-52-6 (Benzene, 4-iodo-2-methyl-1-(1-methylethoxy)-)

• Product Name: Benzene, 4-iodo-2-methyl-1-(1-methylethoxy)-
• CAS No: 877603-52-6
• MF: C₁₀H₁₃IO
• MW: 276.114095449448
• CID: 2135433
• Update Time: 2025-10-29

Benzene, 4-iodo-2-methyl-1-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 4-iodo-1-isopropoxy-2-methylbenzene
• Benzene, 4-iodo-2-methyl-1-(1-methylethoxy)-

• Inchi： 1S/C10H13IO/c1-7(2)12-10-5-4-9(11)6-8(10)3/h4-7H,1-3H3
• InChI Key： UWQBKNMRXTZRAQ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C)C=1)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Topological Polar Surface Area: 9.2

Additional information on Benzene, 4-iodo-2-methyl-1-(1-methylethoxy)-

Comprehensive Overview of Benzene, 4-iodo-2-methyl-1-(1-methylethoxy)- (CAS No. 877603-52-6)

Benzene, 4-iodo-2-methyl-1-(1-methylethoxy)- (CAS No. 877603-52-6) is a specialized organic compound that has garnered significant attention in the field of chemical synthesis and pharmaceutical research. This compound, characterized by its unique molecular structure, plays a pivotal role in various applications, ranging from advanced material science to drug development. In this article, we delve into the properties, applications, and market trends of this intriguing chemical entity, while also addressing some of the most frequently searched questions by researchers and industry professionals.

The molecular formula of Benzene, 4-iodo-2-methyl-1-(1-methylethoxy)- is C₁₀H₁₃IO, with a molecular weight of approximately 276.11 g/mol. Its structure features a benzene ring substituted with an iodine atom at the 4-position, a methyl group at the 2-position, and a 1-methylethoxy group at the 1-position. This arrangement imparts distinct chemical reactivity, making it a valuable intermediate in organic synthesis. Researchers often explore its potential in coupling reactions, where the iodine atom serves as a reactive site for further functionalization.

One of the key applications of Benzene, 4-iodo-2-methyl-1-(1-methylethoxy)- is in the pharmaceutical industry, where it is utilized as a building block for the synthesis of more complex molecules. Its role in the development of novel therapeutics has been highlighted in recent studies, particularly in the context of targeted drug delivery systems. The compound's ability to undergo selective transformations makes it a preferred choice for medicinal chemists aiming to design molecules with enhanced bioavailability and efficacy.

In addition to its pharmaceutical relevance, Benzene, 4-iodo-2-methyl-1-(1-methylethoxy)- is also employed in material science. Its incorporation into polymers and advanced materials has been explored to improve thermal stability and mechanical properties. For instance, researchers have investigated its use in the synthesis of liquid crystalline materials, which are critical for display technologies and optoelectronic devices. The compound's unique structural features contribute to the desired alignment and phase behavior of these materials.

The market for Benzene, 4-iodo-2-methyl-1-(1-methylethoxy)- has seen steady growth, driven by increasing demand from the pharmaceutical and material science sectors. Industry reports indicate a rising interest in custom synthesis and contract manufacturing of such specialized compounds, as companies seek to streamline their R&D processes. Furthermore, the compound's compatibility with green chemistry principles has positioned it as a sustainable option for modern chemical industries.

Frequently asked questions about Benzene, 4-iodo-2-methyl-1-(1-methylethoxy)- include inquiries about its solubility, stability, and handling precautions. The compound is typically soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). It is stable under standard laboratory conditions but should be stored in a cool, dry place, away from direct sunlight. Researchers also often ask about its availability and pricing, which can vary depending on the supplier and quantity required.

Recent advancements in synthetic methodologies have further enhanced the accessibility of Benzene, 4-iodo-2-methyl-1-(1-methylethoxy)-. Innovations in catalytic processes and solvent-free reactions have reduced the environmental impact of its production, aligning with global sustainability goals. These developments are particularly relevant in the context of the growing emphasis on green chemistry and eco-friendly manufacturing practices.

In conclusion, Benzene, 4-iodo-2-methyl-1-(1-methylethoxy)- (CAS No. 877603-52-6) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals and material science. Its unique properties and adaptability to modern synthetic techniques make it a cornerstone in contemporary chemical research. As the demand for specialized intermediates continues to rise, this compound is poised to play an even more significant role in shaping the future of chemical innovation.